Cas no 1803636-07-8 (5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1803636-07-8
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4910802
• Update Time: 2025-06-11

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-7-1-4(13)6(3-15)14-5(7)2-12/h1,15H,3,13H2
• InChI Key： AAEOXEKIJLCQGG-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=C(CO)C(=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.1
• Topological Polar Surface Area: 92.2

Additional information on 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803636-07-8): An Overview

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803636-07-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol is composed of a pyridine ring substituted with an amino group at the 5-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol in various therapeutic areas. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

In addition to its potential as an enzyme inhibitor, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol has shown promise in the treatment of neurological disorders. Studies conducted by researchers at the University of California have indicated that this compound can modulate neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of 2-cyano-3-(trifluoromethoxy)pyridine with an appropriate amine followed by methylation to introduce the hydroxymethyl group. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol have also been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions, ensuring reliable handling and storage.

In terms of biological activity, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol has demonstrated promising results in preclinical studies. In vitro assays have shown that it can effectively inhibit target enzymes with high selectivity and potency. Furthermore, preliminary animal studies have indicated that this compound is well-tolerated and exhibits favorable pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent.

The safety profile of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol is another critical aspect that has been thoroughly investigated. Toxicological studies have revealed that this compound is generally safe at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1803636-07-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new treatments in various disease areas.